Cas no 677304-83-5 (1,3-benzothiazole-7-carboxylic acid)

1,3-benzothiazole-7-carboxylic acid structure
677304-83-5 structure
Product name:1,3-benzothiazole-7-carboxylic acid
CAS No:677304-83-5
MF:C8H5NO2S
MW:179.1958
MDL:MFCD13195419
CID:836057
PubChem ID:45076984

1,3-benzothiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[d]thiazole-7-carboxylic acid
    • 1,3-BENZOTHIAZOLE-7-CARBOXYLIC ACID
    • 7-Benzothiazolecarboxylic acid
    • 7-Benzothiazolecarboxylicacid(9CI)
    • Benzothiazole-7-carboxylic acid
    • ORSZGLLQNYSMNO-UHFFFAOYSA-N
    • STL557331
    • BBL103521
    • RP24054
    • FCH1157414
    • 7-BENZO[D]THIAZOLECARBOXYLIC ACID
    • OR305043
    • AX8211665
    • AB0026203
    • ST2
    • AU-004/43508393
    • FS-3000
    • AKOS015856646
    • SCHEMBL260609
    • J-519736
    • FT-0722830
    • Benzo[d]thiazole-7-carboxylicacid
    • EN300-747030
    • CS-0005609
    • SB38264
    • MFCD13195419
    • 677304-83-5
    • DTXSID90663229
    • AC-27153
    • AMY21106
    • Z1255417294
    • DA-17108
    • 1,3-benzothiazole-7-carboxylic acid
    • MDL: MFCD13195419
    • Inchi: 1S/C8H5NO2S/c10-8(11)5-2-1-3-6-7(5)12-4-9-6/h1-4H,(H,10,11)
    • InChI Key: ORSZGLLQNYSMNO-UHFFFAOYSA-N
    • SMILES: S1C([H])=NC2=C([H])C([H])=C([H])C(C(=O)O[H])=C12

Computed Properties

  • Exact Mass: 179.00400
  • Monoisotopic Mass: 179.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.508
  • Melting Point: No data available
  • Boiling Point: 387.7°C at 760 mmHg
  • Flash Point: 188.3±20.4 °C
  • Refractive Index: 1.732
  • PSA: 78.43000
  • LogP: 1.99450
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,3-benzothiazole-7-carboxylic acid Security Information

1,3-benzothiazole-7-carboxylic acid Customs Data

  • HS CODE:2934200090
  • Customs Data:

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-benzothiazole-7-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A416612-100mg
Benzo[d]thiazole-7-carboxylic acid
677304-83-5 96%
100mg
$14.0 2025-02-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KO724-1g
1,3-benzothiazole-7-carboxylic acid
677304-83-5 96%
1g
2297.0CNY 2021-08-05
Enamine
EN300-747030-0.25g
1,3-benzothiazole-7-carboxylic acid
677304-83-5 95.0%
0.25g
$32.0 2025-03-21
Ambeed
A416612-250mg
Benzo[d]thiazole-7-carboxylic acid
677304-83-5 96%
250mg
$17.0 2025-02-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ6391-500MG
1,3-benzothiazole-7-carboxylic acid
677304-83-5 95%
500MG
¥ 607.00 2023-03-14
Fluorochem
077554-250mg
Benzo[d]thiazole-7-carboxylic acid
677304-83-5 95%
250mg
£53.00 2022-03-01
abcr
AB359982-1 g
7-Benzothiazolecarboxylic acid, 96%; .
677304-83-5 96%
1g
€393.30 2023-04-26
TRC
B200050-500mg
7-Benzothiazolecarboxylic Acid
677304-83-5
500mg
$ 276.00 2023-04-19
Ambeed
A416612-5g
Benzo[d]thiazole-7-carboxylic acid
677304-83-5 96%
5g
$334.0 2025-02-24
Enamine
EN300-747030-1.0g
1,3-benzothiazole-7-carboxylic acid
677304-83-5 95.0%
1.0g
$64.0 2025-03-21

1,3-benzothiazole-7-carboxylic acid Production Method

1,3-benzothiazole-7-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:677304-83-5)1,3-benzothiazole-7-carboxylic acid
A867204
Purity:99%
Quantity:5g
Price ($):301.0